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Compound of Interest

Compound Name: SJ1008030

Cat. No.: B12409258 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds like SJ1008030 are paramount to ensuring

laboratory safety and environmental protection. SJ1008030 is a potent and selective JAK2

Degrader (PROTAC), a class of molecules designed to utilize the cell's natural waste disposal

system to eliminate specific proteins.[1][2][3] While some Safety Data Sheets (SDS) may

classify this compound as non-hazardous, its potent biological activity warrants a cautious

approach, treating it as a hazardous chemical waste to minimize any potential risk.[4]

This guide provides a comprehensive, step-by-step procedure for the safe disposal of

SJ1008030, aligning with general best practices for laboratory chemical waste management.[5]

[6][7][8][9][10][11]

Compound Data Summary
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for SJ1008030.
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Property Value Source(s)

Chemical Name

4-((4-(1-(3-(Cyanomethyl)-1-

(ethylsulfonyl)azetidin-3-yl)-1H-

pyrazol-4-yl)-7H-pyrrolo[2,3-

d]pyrimidin-2-yl)amino)-N-(2-

(4-(2-(2,6-dioxopiperidin-3-

yl)-1,3-dioxoisoindolin-5-

yl)piperazin-1-

yl)ethyl)benzamide

trifluoroacetate

Molecular Formula C44H44F3N13O9S [4]

Molecular Weight 987.96 g/mol [4]

CAS Number 2863634-97-1 [4]

Appearance Solid N/A

Purity ≥98% (HPLC)

Solubility
DMSO: 125 mg/mL (126.52

mM; with ultrasonic treatment)
[12]

Storage
Store at -20°C in a sealed

container, away from moisture.
[13][14]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended methodology for the safe disposal of

SJ1008030 waste, including the pure compound, contaminated materials, and empty

containers.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling SJ1008030 and its waste. This includes:

Chemical-resistant gloves (nitrile or neoprene).
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Safety glasses or goggles.

A lab coat.

All handling of the solid compound or concentrated solutions should be performed in a

certified chemical fume hood to prevent inhalation of any dust or aerosols.[15]

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid SJ1008030 waste, including residual powder, contaminated weighing

paper, pipette tips, and other consumables, in a dedicated hazardous waste container.[7]

This container should be clearly labeled as "Hazardous Chemical Waste" and should

specify the contents, including the full chemical name "SJ1008030".

Liquid Waste:

Collect all solutions containing SJ1008030 in a separate, sealed, and clearly labeled

hazardous liquid waste container.[8]

Do not mix this waste with other solvent waste streams unless explicitly permitted by your

institution's hazardous waste management plan.[6]

The container should be made of a material compatible with the solvent used (e.g., a

designated plastic carboy for DMSO solutions).[5][11]

Sharps Waste:

Any needles, syringes, or other sharps contaminated with SJ1008030 must be disposed of

in a designated sharps container that is puncture-proof and leak-resistant.

3. Decontamination of Empty Containers:

Empty containers of SJ1008030 should be decontaminated before disposal.[10]

Triple Rinsing:
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Empty any remaining solid or liquid from the container into the appropriate hazardous

waste container.[7]

Add a suitable solvent in which SJ1008030 is soluble (e.g., DMSO) to the container, filling

it to about 10-20% of its volume.

Securely cap and shake the container to rinse all interior surfaces thoroughly.

Empty the rinse solvent into the hazardous liquid waste container.

Repeat the rinsing process two more times.[9]

After triple rinsing, deface or remove the original label from the container.[7][8] The

decontaminated container can then typically be disposed of as regular laboratory glass or

plastic waste, according to your institution's guidelines.

4. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[5][6]

Ensure that all waste containers are kept tightly sealed except when adding waste.[7]

Use secondary containment (e.g., a larger, chemically resistant bin) to prevent spills.[7]

Do not accumulate large quantities of hazardous waste in the laboratory. Adhere to your

institution's limits on waste accumulation time and volume.[5]

5. Final Disposal:

The ultimate disposal of SJ1008030 waste must be handled by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[11]

Never dispose of SJ1008030 down the drain or in the regular trash.[7]

Contact your EHS office to schedule a pickup for your properly labeled and sealed

hazardous waste containers.
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Visualizing the Disposal Workflow
To further clarify the proper disposal procedures for SJ1008030, the following diagram

illustrates the logical workflow from waste generation to final disposal.
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Caption: Logical workflow for the safe disposal of SJ1008030.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of SJ1008030, fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12409258#sj1008030-proper-disposal-procedures
https://www.benchchem.com/product/b12409258#sj1008030-proper-disposal-procedures
https://www.benchchem.com/product/b12409258#sj1008030-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12409258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

